2-cyclopropyl-N'-[(3-methyl-2-thienyl)methylene]-4-quinolinecarbohydrazide

• IUPAC Name: 2-cyclopropyl-N-[(E)-(3-methylthiophen-2-yl)methylideneamino]quinoline-4-carboxamide
• InChI: InChI=1S/C19H17N3OS/c1-12-8-9-24-18(12)11-20-22-19(23)15-10-17(13-6-7-13)21-16-5-3-2-4-14(15)16/h2-5,8-11,13H,6-7H2,1H3,(H,22,23)/b20-11+
• InChI Key: VNWRXUONOABAER-RGVLZGJSSA-N
• Canonical SMILES: CC1=C(SC=C1)C=NNC(=O)C2=CC(=NC3=CC=CC=C32)C4CC4
• Isomeric SMILES: CC1=C(SC=C1)/C=N/NC(=O)C2=CC(=NC3=CC=CC=C32)C4CC4
• Molecular Formula: C19H17N3OS
• Molecular Weight: 335.4 g/mol

Description

2-cyclopropyl-N'-[(3-methyl-2-thienyl)methylene]-4-quinolinecarbohydrazide is a chemical compound that has been extensively studied for its potential applications in scientific research. The synthesis method of this compound is complex and requires specialized knowledge and equipment. In

Mechanism of Action

The mechanism of action of 2-cyclopropyl-N'-[(3-methyl-2-thienyl)methylene]-4-quinolinecarbohydrazide is not fully understood. However, it is believed to work by inhibiting the activity of protein kinase CK2, which is involved in the regulation of cell growth and proliferation. By inhibiting the activity of this enzyme, 2-cyclopropyl-N'-[(3-methyl-2-thienyl)methylene]-4-quinolinecarbohydrazide may be able to slow down or stop the growth of cancer cells.
Biochemical and Physiological Effects:
2-cyclopropyl-N'-[(3-methyl-2-thienyl)methylene]-4-quinolinecarbohydrazide has been found to have several biochemical and physiological effects. It has been found to inhibit the activity of protein kinase CK2, which is involved in the regulation of cell growth and proliferation. It has also been found to induce apoptosis, which is a process of programmed cell death that is important for the regulation of cell growth and development.

Advantages and Limitations for Lab Experiments

2-cyclopropyl-N'-[(3-methyl-2-thienyl)methylene]-4-quinolinecarbohydrazide has several advantages and limitations for lab experiments. One advantage is that it has been extensively studied and its properties are well understood. Another advantage is that it has been found to have anticancer properties and may be useful in the development of new cancer treatments. However, one limitation is that the synthesis method is complex and requires specialized knowledge and equipment.

Future Directions

There are several future directions for the study of 2-cyclopropyl-N'-[(3-methyl-2-thienyl)methylene]-4-quinolinecarbohydrazide. One direction is the further study of its mechanism of action and its potential use as an inhibitor of protein kinase CK2. Another direction is the study of its potential use in the treatment of various types of cancer. Additionally, the synthesis method could be optimized to improve efficiency and reduce costs. Finally, the compound could be modified to improve its properties and increase its potential applications in scientific research.

Synthesis Methods

The synthesis method of 2-cyclopropyl-N'-[(3-methyl-2-thienyl)methylene]-4-quinolinecarbohydrazide involves several steps and requires specialized knowledge and equipment. The first step is the synthesis of 3-methyl-2-thiophenecarboxaldehyde, which is then reacted with cyclopropylamine to produce 2-cyclopropyl-3-methylthiophene. In the next step, 2-cyclopropyl-3-methylthiophene is reacted with 4-chloroquinoline to produce 2-cyclopropyl-3-methylthieno[2,3-b]quinoline. Finally, 2-cyclopropyl-3-methylthieno[2,3-b]quinoline is reacted with hydrazine hydrate to produce 2-cyclopropyl-N'-[(3-methyl-2-thienyl)methylene]-4-quinolinecarbohydrazide.

Scientific Research Applications

2-cyclopropyl-N'-[(3-methyl-2-thienyl)methylene]-4-quinolinecarbohydrazide has been studied for its potential applications in scientific research. It has been found to have anticancer properties and has been studied for its potential use in the treatment of various types of cancer. It has also been studied for its potential use as an inhibitor of protein kinase CK2, which is involved in the regulation of cell growth and proliferation.